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Compound Focus: o-Cumylphenol

CAS No.: 18168-40-6

Cat. No.: S1520211

o-Cumylphenol and p-Cumylphenol Overview

The table below summarizes the key identifiers and properties of the ortho and para isomers of

cumylphenol.
Property *o*-Cumylphenol *p*-Cumylphenol
CAS Number 18168-40-6 [1] 599-64-4 [2]
IUPAC Name 2-(1-Methyl-1-phenylethyl)phenol [1] 4-(2-phenylpropan-2-yl)phenol [3]
Molecular C15H160 [1] C15H160 [2]
Formula
InChiKey CIWNFAKWHDOUKL-UHFFFAOYSA-N  QBDSZLJBMIMQRS-UHFFFAOY SA-N
[1] [3]
Boiling Point Information missing 335 °C [2]
Melting Point Information missing 72-75 °C [2]
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Formation and Separation Workflow

The following diagram illustrates the core process for the formation of cumylphenol isomers and the primary

separation strategy, based on alkylation and dealkylation techniques [4].
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Diagram of Cumylphenol Isomer Formation & Separation

Detailed Experimental Protocols

Alkylation for Isomer Formation
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The formation of o- and p-Cumylphenol occurs through the alkylation of phenol with a-methylstyrene
(AMS) [4].

Reactants: Phenol (or substituted phenols like m-cresol) and a-methylstyrene (AMS) [4].

Catalysts: The study used both homogeneous (p-Toluenesulfonic acid, pTSA) and heterogeneous
(Amberlyst 15) acid catalysts [4].

Temperature Range: Reactions were studied between 60°C and 160°C [4].

Key Quantitative Data:

o The alkylation reaction is highly selective toward the para position.

o The ratio of the second-order rate constants for para to ortho alkylation ((K_1/K_2)) is a key
metric. For phenol with AMS, this results in a product ratio of 97% p-Cumylphenol to 3% o-
Cumylphenol [4].

o Reactivity ratios indicate that lower temperatures favor higher para-selectivity [4].

Separation of Isomers

Separating these close-boiling isomers relies on chemical property differences rather than simple distillation

[4].

e Technique: Dissociation Extraction
o This method leverages differences in the acidity and solubility of the isomers.
o It can achieve a separation factor of 120 for p-Cumylphenol from o-Cumylphenol, yielding p-
Cumylphenol with 95% purity in one step [4].
e Alternative Strategy: Alkylation/Dealkylation
o This approach was used to separate other close-boiling phenols (like m-cresol and 2,5-xylenol)
with high purity (98-99%) [4]. The principle involves selectively converting one component in a
mixture into a different compound that is easier to separate, followed by its recovery back to the
original form.

Key Insights for Research and Development

¢ High Para-Selectivity: The inherent preference for para-alkylation means o-Cumylphenol is always a
minor product, making efficient separation protocols crucial for its isolation [4].

e Catalyst Choice: Both homogeneous and heterogeneous catalysts are effective, offering flexibility for
process design (e.g., ease of catalyst recovery with Amberlyst 15) [4].

¢ Proven Separation Efficiency: The documented performance of dissociation extraction provides a
validated starting point for developing a purification process for o-Cumylphenol [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. UNII - W8K97R8J5R [precision.fda.gov]

2. 4- cumylphenol | CAS#:599-64-4 | Chemsrc [chemsrc.com]

3. p- Cumylphenol : Uses, Interactions, Mechanism of... | DrugBank Online [go.drugbank.com]
4. (PDF) Alkylation of substituted phenols with olefins and separation of... [academia.edu]

To cite this document: Smolecule. [o-Cumylphenol isomer formation and separation]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1520211#0o-cumylphenol-

isomer-formation-and-separation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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